11,13-Dihydroxy-3-oxo-10(14)guaien-12,6-olide - Cynara cardunculus (artichoke)

• CAS No.: 83551-03-5
• Product Name: 11,13-Dihydroxy-3-oxo-10(14)guaien-12,6-olide - Cynara cardunculus (artichoke)
• Molecular Formula: C15H20O5
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 3-hydroxy-3-(hydroxymethyl)-9-methyl-6-methylidene-3a,4,5,6a,7,9,9a,9b-octahydroazuleno[4,5-b]furan-2,8-dione
• Standard InChI: InChI=1S/C15H20O5/c1-7-3-4-10-13(20-14(18)15(10,19)6-16)12-8(2)11(17)5-9(7)12/h8-10,12-13,16,19H,1,3-6H2,2H3
• Standard InChIKey: XJUFXNXZZRHROZ-UHFFFAOYSA-N
• SMILES: CC1C2C(CC1=O)C(=C)CCC3C2OC(=O)C3(CO)O
• Canonical SMILES: CC1C2C(CC1=O)C(=C)CCC3C2OC(=O)C3(CO)O
• Melting Point: 215-218°C
• Physical Description: Solid
• Description: 8-Deoxy-11, 13-dihydroxygrosheimin belongs to the class of organic compounds known as guaianolides and derivatives. These are diterpene lactones with a structure characterized by the presence of a gamma-lactone fused to a guaiane, forming 3, 6, 9-trimethyl-azuleno[4, 5-b]furan-2-one or a derivative. 8-Deoxy-11, 13-dihydroxygrosheimin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 8-deoxy-11, 13-dihydroxygrosheimin is primarily located in the cytoplasm. Outside of the human body, 8-deoxy-11, 13-dihydroxygrosheimin can be found in green vegetables. This makes 8-deoxy-11, 13-dihydroxygrosheimin a potential biomarker for the consumption of this food product.
• PubChem Compound: 5260103
• Last Modified: Nov 11 2021